Cas no 61772-92-7 (Pyrrolidine, 2-butyl-5-heptyl-)

• Product Name: Pyrrolidine, 2-butyl-5-heptyl-
• CAS No: 61772-92-7
• MF: C₁₅H₃₁N
• MW: 225.413344621658
• CID: 466672
• PubChem ID: 581131
• Update Time: 2025-04-19

Pyrrolidine, 2-butyl-5-heptyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-butyl-5-heptyl-
• 2-butyl-5-heptylpyrrolidine
• DTXSID30342369
• 61772-92-7
• FIXZYWKWWCBXRZ-UHFFFAOYSA-N
• SCHEMBL8818981

• Inchi： 1S/C15H31N/c1-3-5-7-8-9-11-15-13-12-14(16-15)10-6-4-2/h14-16H,3-13H2,1-2H3
• InChI Key： FIXZYWKWWCBXRZ-UHFFFAOYSA-N
• SMILES： N1C(CCCC)CCC1CCCCCCC

Computed Properties

• Exact Mass: 225.24583
• Monoisotopic Mass: 225.245649993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines